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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Methioninamide hydrochloride is a derivative of the essential amino acid L-methionine.[1]
It serves as a versatile building block in the synthesis of various pharmaceuticals, particularly
those targeting metabolic disorders.[1] Its amide structure can enhance solubility and stability,
making it a valuable compound in drug development and various biochemical applications.[1]
[2] Proper preparation of a stock solution is the first critical step for ensuring accurate and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of L-Methioninamide hydrochloride stock solutions.

Physicochemical Data

A summary of the key quantitative data for L-Methioninamide hydrochloride is presented in
the table below for easy reference.
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Property Value References
Molecular Formula CsH12N20S-HCI [11[3]
Molecular Weight 184.69 g/mol [1]
Appearance White to off-white powder/solid  [1][3]

Purity >98% (HPLC) [1]

Melting Point 222 - 226 °C [1]

Soluble in water. A clear
Solubility solution is formed when 0.3g is

dissolved in 2ml of water.

[2](3]

Storage Temperature 0 - 8 °C for long-term storage.

[1]3]

Experimental Protocol: Preparation of a 100 mM

Stock Solution

This protocol outlines the steps to prepare a 100 mM stock solution of L-Methioninamide

hydrochloride. This concentration is a common starting point for many cell culture and

biochemical assays.

Materials

e L-Methioninamide hydrochloride (purity >98%)
 Sterile, high-purity water (e.g., Milli-Q® or equivalent)
 Sterile conical tubes (15 mL or 50 mL)

e Analytical balance

e Spatula

¢ Weighing paper or boat

o \ortex mixer
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 Sterile syringe filters (0.22 pum pore size)
o Sterile syringes

» Sterile storage tubes (e.g., cryovials)

Procedure

o Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, the required
mass of L-Methioninamide hydrochloride is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.1
mol/L x 0.01 L x 184.69 g/mol = 0.18469 g

Therefore, you will need to weigh out approximately 18.47 mg of L-Methioninamide
hydrochloride.

e Weighing the compound:
o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out 18.47 mg of L-Methioninamide hydrochloride powder using a clean
spatula.

¢ Dissolution:

o

Transfer the weighed powder into a 15 mL sterile conical tube.

[¢]

Add a small volume of sterile water (e.g., 5 mL) to the tube.

[¢]

Vortex the tube until the powder is completely dissolved. The solution should be clear and
colorless.[3]

[¢]

Once fully dissolved, add sterile water to bring the final volume to 10 mL.

o Sterilization:

o To ensure the sterility of the stock solution, which is crucial for cell-based experiments,
filter the solution through a 0.22 pum sterile syringe filter into a new sterile conical tube.
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 Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile
cryovials. This minimizes contamination and degradation from repeated freeze-thaw
cycles.

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o For long-term storage, it is recommended to store the aliquots at 4°C.[3] The compound is
stable for at least 6 months under these conditions.[3] Short-term storage at room
temperature is also possible.[3]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the L-Methioninamide
hydrochloride stock solution.

Add to sterile water Store at 4°C

Weigh Compound Dissolve in Solvent Sterile Filtration Aliquot & Store

Calculate Mass 18.47 mg for 10mL of 100mM >

Click to download full resolution via product page

Caption: Workflow for L-Methioninamide hydrochloride stock solution preparation.

Safety Precautions

As with any chemical, appropriate safety measures should be taken when handling L-
Methioninamide hydrochloride. It is intended for research use only.[3] All handling should be
performed by qualified personnel trained in laboratory procedures.[3] It is recommended to
wear personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.
Consult the Safety Data Sheet (SDS) for this product for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methioninamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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